1-(3,4-Dimethoxyphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea
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Description
1-(3,4-Dimethoxyphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea is a useful research compound. Its molecular formula is C23H27N5O4 and its molecular weight is 437.5. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-Dimethoxyphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-Dimethoxyphenyl)-3-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)urea including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Supramolecular Chemistry
Research has shown that ureidopyrimidinones, which share structural similarities with the compound , demonstrate strong dimerization capabilities via quadruple hydrogen bonding. This property makes them useful for designing supramolecular structures. For instance, Beijer et al. (1998) detailed how 6-Methyl-2-butylureidopyrimidone can dimerize in both solid-state and solution through a donor−donor−acceptor−acceptor array of hydrogen bonds, suggesting its potential as a building block in supramolecular chemistry (F. H. Beijer et al., 1998).
Agricultural Chemistry
In the realm of agricultural chemistry, substituted phenyltetrahydropyrimidinones, another structurally related group, have been identified as effective herbicides that induce chlorosis by inhibiting carotenoid biosynthesis at the phytoene desaturase step. Babczinski et al. (1995) demonstrated that specific substitutions on the phenyl ring of these compounds can significantly influence their herbicidal activity, providing insights into the design of more effective agrochemicals (P. Babczinski et al., 1995).
Material Sciences
In material sciences, the corrosion inhibition performance of triazinyl urea derivatives on mild steel in acidic environments was evaluated, highlighting the protective properties of these compounds against corrosion. Mistry et al. (2011) found that these derivatives act as efficient corrosion inhibitors, suggesting their utility in protecting metals from acid-induced degradation (B. Mistry et al., 2011).
properties
IUPAC Name |
1-(3,4-dimethoxyphenyl)-3-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N5O4/c1-5-12-32-22-14-21(24-15(2)25-22)26-16-6-8-17(9-7-16)27-23(29)28-18-10-11-19(30-3)20(13-18)31-4/h6-11,13-14H,5,12H2,1-4H3,(H,24,25,26)(H2,27,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMTBFPJBHZGONQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)NC3=CC(=C(C=C3)OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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